Cas no 1484-50-0 (2-Bromo-2-phenylacetophenone)

• Product Name: 2-Bromo-2-phenylacetophenone
• CAS No: 1484-50-0
• MF: C₁₄H₁₁BrO
• MW: 275.140543222427
• MDL: MFCD00000136
• CID: 142137
• PubChem ID: 24855632
• Update Time: 2025-05-22

2-Bromo-2-phenylacetophenone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1,2-diphenyl-
• Desyl bromide
• 2-Bromo-2-phenylacetophenone
• 2-bromo-1,2-diphenylethanone
• 3,5,7,10,12,14,17,19,21,24,26,28-Dodecamethyl[1.1.1.1]methacyclophane-4,11,18,25-OH
• α-Bromodeoxybenzoin
• A-BROMODESOXY BENZOIN
• 2-bromo-1,2-diphenyl-ethanon
• Phenyl(α-bromobenzyl) ketone
• 1,2-Diphenyl-2-bromoethanone
• AKOS BBS-00000845
• Desyl bromide 97%
• Ethanone, 2-bromo-1,2-diphenyl-
• 2-Bromo-1,2-diphenylethan-1-one
• 2-bromo-1,2-diphenyl-ethanone
• ZFFBIQMNKOJDJE-UHFFFAOYSA-N
• desylbromide
• alpha-Bromodeoxybenzoin
• Desyl bromide, 97%
• alpha-bromodesoxibenzoine
• KSC525Q0T
• 2-bromo-1,2-bis-phenylethanone
• FT-0624529
• SCHEMBL627867
• AKOS016038907
• B4471
• potassiumamide
• EINECS 216-057-1
• AKOS000210896
• s10963
• NS00044970
• omega-bromo-omega-phenyl-acetophenone
• DTXSID30883681
• 1484-50-0
• 2-Bromo-1,2-diphenylethanone #
• MFCD00000136
• GEO-02902
• A808769
• AMY22042
• J-008469
• DB-042936
• SY051427

• MDL： MFCD00000136
• Inchi： 1S/C14H11BrO/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13H
• InChI Key： ZFFBIQMNKOJDJE-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 273.99900
• Monoisotopic Mass: 273.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: powder
• Density: 1.3930 (rough estimate)
• Melting Point: 54.0 to 58.0 deg-C
• Refractive Index: 1.5130 (estimate)
• PSA: 17.07000
• LogP: 4.00550
• Solubility: Not determined

2-Bromo-2-phenylacetophenone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：1759
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S28A-S26-S45-S36/37/39-S28-S27
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Bromo-2-phenylacetophenone

2-Bromo-2-phenylacetophenone (CAS No. 1484-50-0): A Comprehensive Guide to Properties, Applications, and Market Insights

2-Bromo-2-phenylacetophenone (CAS No. 1484-50-0), also known as α-bromophenylacetophenone or 2-bromo-1-phenylethanone, is an important organic compound with a wide range of applications in chemical synthesis and pharmaceutical research. This aromatic ketone derivative has gained significant attention due to its versatile reactivity and role as a key intermediate in various industrial processes.

The molecular structure of 2-Bromo-2-phenylacetophenone features a phenyl group attached to a carbonyl carbon, which is further substituted with a bromine atom. This unique arrangement makes it particularly valuable for nucleophilic substitution reactions and carbon-carbon bond formation in synthetic chemistry. Researchers often search for "2-Bromo-2-phenylacetophenone synthesis" or "1484-50-0 applications" when exploring its potential uses.

In pharmaceutical applications, 2-Bromo-2-phenylacetophenone serves as a crucial building block for the preparation of various bioactive molecules. Its reactivity allows for the creation of complex molecular architectures found in many drug candidates. Recent trends in medicinal chemistry have shown increased interest in "phenylacetophenone derivatives in drug discovery" and "bromo-substituted ketones as synthetic intermediates", highlighting the compound's ongoing relevance.

The physical properties of 2-Bromo-2-phenylacetophenone include a molecular weight of 259.13 g/mol and typically appears as a white to pale yellow crystalline solid. Its melting point ranges between 48-52°C, and it's soluble in common organic solvents like ethanol, acetone, and dichloromethane. These characteristics make it particularly useful for "organic synthesis applications" and "laboratory-scale preparations".

Industrial applications of 2-Bromo-2-phenylacetophenone extend beyond pharmaceuticals. It finds use in the synthesis of specialty chemicals, including photoinitiators, liquid crystals, and advanced materials. The growing demand for "high-performance materials" and "specialty chemical intermediates" has maintained steady interest in this compound among chemical manufacturers.

From a safety perspective, proper handling procedures should always be followed when working with 2-Bromo-2-phenylacetophenone. While not classified as hazardous under normal conditions, standard laboratory precautions including the use of personal protective equipment are recommended. Many researchers search for "2-Bromo-2-phenylacetophenone safety data" or "CAS 1484-50-0 handling guidelines" to ensure proper protocols are observed.

The market for 2-Bromo-2-phenylacetophenone has shown consistent growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Current market analyses indicate increasing demand for "high-purity brominated ketones" and "custom synthesis services" that utilize this compound as a key intermediate.

Analytical characterization of 2-Bromo-2-phenylacetophenone typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for quality control and verification of purity, especially when the compound is used in sensitive applications. Common search queries include "2-Bromo-2-phenylacetophenone NMR spectrum" and "CAS 1484-50-0 analytical methods".

Recent scientific literature has explored novel synthetic routes to 2-Bromo-2-phenylacetophenone, including greener approaches that minimize environmental impact. This aligns with current industry trends toward "sustainable chemical synthesis" and "green chemistry alternatives". Researchers are particularly interested in catalytic methods and solvent-free conditions for its preparation.

Storage recommendations for 2-Bromo-2-phenylacetophenone suggest keeping the compound in a cool, dry place away from direct sunlight. Properly sealed containers under inert atmosphere can help maintain stability over extended periods. These considerations are important for both industrial users and research laboratories working with this material.

The future outlook for 2-Bromo-2-phenylacetophenone appears promising, with potential applications emerging in materials science and nanotechnology. As research continues into "functional organic materials" and "molecular electronics", this compound may find new roles beyond its current applications.

For researchers and industry professionals seeking additional information about 2-Bromo-2-phenylacetophenone, technical datasheets and scientific literature provide detailed specifications and application notes. The compound's consistent presence in chemical catalogs and its inclusion in numerous synthetic protocols attest to its enduring utility in organic chemistry.